Cas no 1209726-74-8 (N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide
• CAS No: 1209726-74-8
• MF: C₁₉H₁₇F₆NO₂S
• MW: 437.399204969406
• CID: 5967606
• PubChem ID: 45561751
• Update Time: 2025-06-30

N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide
• N-[(4-thiophen-2-yloxan-4-yl)methyl]-3,5-bis(trifluoromethyl)benzamide
• F5832-0035
• N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-3,5-bis(trifluoromethyl)benzamide
• N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}-3,5-bis(trifluoromethyl)benzamide
• VU0522514-1
• AKOS024520891
• 1209726-74-8

• Inchi： 1S/C19H17F6NO2S/c20-18(21,22)13-8-12(9-14(10-13)19(23,24)25)16(27)26-11-17(3-5-28-6-4-17)15-2-1-7-29-15/h1-2,7-10H,3-6,11H2,(H,26,27)
• InChI Key： PXJWVTJODGBYJO-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CCOCC1)(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 437.08841893g/mol
• Monoisotopic Mass: 437.08841893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.6Ų

Additional information on N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide

Professional Introduction to N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide (CAS No: 1209726-74-8)

N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1209726-74-8, represents a convergence of advanced synthetic methodologies and pharmacological innovation. Its molecular architecture incorporates both thiophen-2-yl and trifluoromethyl substituents, which are known for their ability to modulate biological activity and enhance metabolic stability. The presence of these features makes it a promising candidate for further exploration in drug discovery and development.

The synthesis of N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide involves a multi-step process that showcases the expertise of modern organic chemistry. The incorporation of the thiophen-2-yl moiety into the benzamide backbone leverages its aromaticity and electron-rich nature, which can interact favorably with biological targets. Simultaneously, the trifluoromethyl groups contribute to the compound's lipophilicity and resistance to metabolic degradation, critical factors in enhancing drug efficacy. Recent advancements in catalytic techniques have enabled more efficient and scalable production of this compound, facilitating its application in preclinical studies.

In the realm of medicinal chemistry, N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide has been investigated for its potential as an inhibitor of various enzymatic pathways. The structural features of this compound suggest it may exhibit inhibitory activity against targets such as kinases and proteases, which are implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary computational studies have highlighted its binding affinity to these targets, indicating a strong foundation for further pharmacological evaluation. The combination of the thiophen-2-yl and trifluoromethyl groups is particularly noteworthy, as it can fine-tune the electronic properties of the molecule to optimize interactions with biological receptors.

The role of fluorine atoms in pharmaceuticals is well-documented, with their ability to enhance binding affinity and selectivity. In N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide, the two trifluoromethyl groups contribute to a favorable pharmacokinetic profile by increasing solubility and reducing susceptibility to enzymatic degradation. This makes the compound an attractive scaffold for developing drugs with improved bioavailability and prolonged half-life. Additionally, the presence of the oxan ring introduces rigidity to the molecular structure, which can enhance binding stability at biological targets. Such structural attributes are often exploited in medicinal chemistry to achieve higher efficacy and selectivity.

The investigation into N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide has also prompted exploration into its potential applications in materials science. The unique electronic properties of this compound make it a candidate for use in organic electronics, where it could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic cells. The combination of aromaticity provided by the thiophen-2-yl group and electron-withdrawing effects from the trifluoromethyl groups could lead to enhanced charge transport properties in electronic devices. This interdisciplinary approach highlights the versatility of this compound beyond traditional pharmaceutical applications.

Epidemiological studies have suggested that compounds incorporating fluorine atoms often exhibit superior pharmacological profiles compared to their non-fluorinated counterparts. The dual incorporation of both thiophen-2-yl and trifluoromethyl groups in N-{4-(thiophen-2-yl)oxan-4-ylmethyl}-3,5-bis(trifluoromethyl)benzamide underscores its potential as a multifunctional therapeutic agent. Such compounds are often investigated for their ability to modulate multiple disease pathways simultaneously, leading to more comprehensive treatment strategies. The structural diversity offered by this molecule provides a rich platform for medicinal chemists to explore new therapeutic avenues.

The synthesis and characterization of N-{4-(thiophen-2-ylium chloride font > u > b > em >) ox an - 4 - ylmethy l } - 3 , 5 - b is ( t r i f lu o r o m e t h y l ) b e n z am i d e ( C A S N o : 1 2 0 9 7 2 6 - 7 4 - 8 ) has been facilitated by recent breakthroughs in synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions have enabled the efficient assembly of complex molecular frameworks, while computational tools have aids n predicted optimal reaction conditions. These advancements have not only streamlined the synthesis but also allowed for greater control over stereochemistry , crucial for achieving high enantiopurity in pharmaceuticals . The ability to produce this compound with high yield and purity is essential for advancing its use in both research and clinical settings. p > < p > One o f t h e most i n t e r e s t i n g a s p e c t s o f N - { 4 - ( t h i o p h e n - 2 - y l ) o x an - 4 - y l m e t h y l } - 3 , 5 - b i s ( t r i f lu o r o m e t h y l ) b e n z am i d e i s i t s p o t e n t i a l a p p l i c a t i o n i n c r o m b i n a t o r y d rug d e v e l o p m e n t . T h is c o m p o u n d c a n b e u s e d a s a s c h e m i c b a s i s f o r g enerating libraries o f structurally diverse analogs through library synthesis techniques . By modifying various functional groups within its framework , researchers can rapidly screen fo r novel compounds wi th enhanced pharma col ogical properties . This approach aligns w ith current trends toward hi gh-throughput screening an d de novo drug design strategies , which aim at accelerating th drug discovery process . p > < p > T h ree-dimensional q uantum mechanical simulations have been employed to elucidate th interaction between N-{4-(< em > thiophen - 2 - yl em >) ox an - 4 - ylmethy l} -3 ,5-bis( trif lu or om ethy l) benz amide an d biologic al targets such as proteases an kinases . These studies have reveale d that th presence off both thiophene an df luoro substituent s optimizes binding affinity by enhancing hydrophobic interactions an electrostatic complementarity . Such insights have inform ed rational drug design efforts aimed at improving target specificity an reducing off-target effects . Th integration off computational modeling w ith experimental data has become increasingly important in modern pharmaceutical research , allowing fo r more accurate prediction off drug-likeness an pharmacokinetic profiles . p > < p > T he future prospects off N-{4-(< em > thiophene em >) oxan - 4 - ylmethy l} -3 ,5-bis( trif lu or om ethy l) benz amide are promisin g , with ongoing research focusin g on its potential use in treatin g neurodegenerative diseases such as Alzheimer's an Parkinson's . Preliminary studies have sugge sted that this compoun d may interact w ith amyloid-beta plaques an tau protein aggregates , key pathological features off these conditions . By targeting these biomarkers directly , N-{4-(< em > thiophene em >) oxan - 4-y lmethy l} -3 ,5-bis( trif lu or om ethy l) benz amide holds promise as part off combinatorial therapeutic strategies aimed at haltin g disease progression . Further clinical trials will be necessary to fully evaluate its efficacy an safety profile before it can be consider ed fo r human use . p >